molecular formula C12H16BrNO3 B8369179 Methyl 3-bromo-5-(butylamino)-4-hydroxybenzoate CAS No. 597562-33-9

Methyl 3-bromo-5-(butylamino)-4-hydroxybenzoate

Cat. No.: B8369179
CAS No.: 597562-33-9
M. Wt: 302.16 g/mol
InChI Key: VWCCCSIXNIZWKB-UHFFFAOYSA-N
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Description

Methyl 3-bromo-5-(butylamino)-4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16BrNO3 and its molecular weight is 302.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

597562-33-9

Molecular Formula

C12H16BrNO3

Molecular Weight

302.16 g/mol

IUPAC Name

methyl 3-bromo-5-(butylamino)-4-hydroxybenzoate

InChI

InChI=1S/C12H16BrNO3/c1-3-4-5-14-10-7-8(12(16)17-2)6-9(13)11(10)15/h6-7,14-15H,3-5H2,1-2H3

InChI Key

VWCCCSIXNIZWKB-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C(C(=CC(=C1)C(=O)OC)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a −78° C. solution of the Methyl 3-bromo-5-(butylamino)-4-methoxybenzoate (520 mg) in methylene chloride (10 mL) was added BBr3 (8 ml of 1.0 M solution in methylene chloride) dropwise and the reaction mixture was stirred for 18 h. The mixture was concentrated under reduced pressure, and the residue was dissolved in methylene chloride and saturated sodium bicarbonate was added. The mixture was cooled to 0° C. and methanol was added dropwise. After stirring for 30 min, the mixture was stirred at room temperature for 1 h. The solvent was removed, and the residue dissolved in methylene chloride, washed with water, saturated sodium bicarbonate (15 mL), and brine, dried (magnesium sulfate), filtered, and concentrated under reduced pressure. Purification by flash column chromatography (silica, 1:20, ethyl acetate/hexanes) provided 440 mg of the title compound: 1H NMR (300 MHz, CDCl3) δ 7.52, 7.19, 3.88, 3.18, 1.65, 1.46, 0.97.
Name
Methyl 3-bromo-5-(butylamino)-4-methoxybenzoate
Quantity
520 mg
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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